Dibutyl 3-Hydroxybutyl Phosphate
Dibutyl 3-Hydroxybutyl Phosphate
Dibutyl 3-hydroxybutyl phosphate is a compound produced from the metabolism of the organophosphorus solvent, tributyl phosphate (TBP). Incubation of goldfish liver microsomes in the presence of NADPH has been shown to convert TBP into dibutyl-3-hydroxybutyl phosphate and dibutyl phosphate. Dibutyl-3-hydroxybutyl phosphate has also been produced during radiolysis of TBP.
Brand Name:
Vulcanchem
CAS No.:
89197-69-3
VCID:
VC0150512
InChI:
InChI=1S/C12H27O5P/c1-4-6-9-15-18(14,16-10-7-5-2)17-11-8-12(3)13/h12-13H,4-11H2,1-3H3
SMILES:
CCCCOP(=O)(OCCCC)OCCC(C)O
Molecular Formula:
C12H27O5P
Molecular Weight:
282.31 g/mol
Dibutyl 3-Hydroxybutyl Phosphate
CAS No.: 89197-69-3
Reference Standards
VCID: VC0150512
Molecular Formula: C12H27O5P
Molecular Weight: 282.31 g/mol
CAS No. | 89197-69-3 |
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Product Name | Dibutyl 3-Hydroxybutyl Phosphate |
Molecular Formula | C12H27O5P |
Molecular Weight | 282.31 g/mol |
IUPAC Name | dibutyl 3-hydroxybutyl phosphate |
Standard InChI | InChI=1S/C12H27O5P/c1-4-6-9-15-18(14,16-10-7-5-2)17-11-8-12(3)13/h12-13H,4-11H2,1-3H3 |
Standard InChIKey | LJBNHONKIDIOPD-UHFFFAOYSA-N |
SMILES | CCCCOP(=O)(OCCCC)OCCC(C)O |
Canonical SMILES | CCCCOP(=O)(OCCCC)OCCC(C)O |
Appearance | Assay:≥95%A solution in methanol |
Description | Dibutyl 3-hydroxybutyl phosphate is a compound produced from the metabolism of the organophosphorus solvent, tributyl phosphate (TBP). Incubation of goldfish liver microsomes in the presence of NADPH has been shown to convert TBP into dibutyl-3-hydroxybutyl phosphate and dibutyl phosphate. Dibutyl-3-hydroxybutyl phosphate has also been produced during radiolysis of TBP. |
Synonyms | TBP-OH |
PubChem Compound | 187696 |
Last Modified | Nov 11 2021 |
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